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Compound of Interest

Compound Name: 2-Bromo-6-hydroxy-3-nitropyridine

CAS No.: 623563-76-8

Cat. No.: B1502565

Get Quote

Executive Summary
In the synthesis of functionalized pyridines, particularly those involving nitration and

halogenation, regioselectivity is rarely absolute. For the target compound 2-Bromo-6-hydroxy-
3-nitropyridine (1), the primary challenge is distinguishing it from its regioisomers (such as 2-

bromo-3-hydroxy-6-nitropyridine) and defining its tautomeric state in solution.[1]

This guide provides a comparative analysis of the NMR performance of Compound (1) against

its isomers. We move beyond basic peak listing to demonstrate how 1H, 13C, and 2D NMR

(HMBC) definitively confirm the substitution pattern, specifically validating the ortho relationship

between the nitro group and the hydroxyl functionality.

The Structural Challenge: Tautomerism &
Regioisomerism
Before analyzing spectra, we must define the species present in solution. 2-Hydroxypyridines

exist in a tautomeric equilibrium between the hydroxypyridine (enol) and 2-pyridone (keto)

forms.[1]
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For 2-Bromo-6-hydroxy-3-nitropyridine, the equilibrium in polar aprotic solvents (like DMSO-

d6) heavily favors the pyridone tautomer due to the stabilization of the lactam ring.[1]

Therefore, the structural confirmation is actually for 6-Bromo-5-nitro-2-pyridone.[1]

Visualizing the Equilibrium
The following diagram illustrates the tautomeric shift and the potential regioisomer formed

during non-selective nitration.

Target (Enol Form)
2-Bromo-6-hydroxy-3-nitropyridine
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(Dominant in DMSO)
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Comparison
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Figure 1: Tautomeric equilibrium favoring the pyridone form in DMSO-d6, contrasted with the

critical regioisomer.

Comparative Analysis: Target vs. Alternative Isomer
The most frequent "False Positive" in this synthesis is 2-Bromo-3-hydroxy-6-nitropyridine.[1]

Both compounds have the formula C5H3BrN2O3 and contain two aromatic protons. Standard

LC-MS cannot distinguish them.[1]

1H NMR Performance Comparison (400 MHz, DMSO-d6)
The key differentiator is the coupling constant and the chemical shift environment of the ring

protons.
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Feature
Target: 2-Br-6-OH-
3-NO2 (Pyridone
form)

Alternative: 2-Br-3-
OH-6-NO2

Scientific Rationale

Proton Count

2 Aromatic Protons

(H3, H4 in pyridone

numbering)

2 Aromatic Protons

(H4, H5)

Both have

disubstituted rings.[1]

[2]

Coupling Pattern
Ortho-coupled

Doublets (J ≈ 9.5 Hz)

Ortho-coupled

Doublets (J ≈ 8.5 Hz)

Pyridone ring currents

often increase ortho

coupling constants

compared to standard

pyridines.[1]

Shift H-alpha (to C=O) δ 6.50 - 6.80 ppm
N/A (OH form

dominates)

The proton alpha to

the carbonyl (H3) is

significantly shielded

by resonance.

Shift H-beta (to NO2) δ 8.10 - 8.40 ppm δ 7.80 - 8.10 ppm

The proton ortho to

the Nitro group is

strongly deshielded.[1]

Exchangeable H
Broad singlet ~12-13

ppm (NH)

Broad singlet ~10-11

ppm (OH)

Lactam NH is typically

more deshielded than

Phenolic OH in

DMSO.[1]

13C NMR & HMBC Correlation Strategy
1D 13C NMR alone is ambiguous due to overlapping quaternary carbons. HMBC

(Heteronuclear Multiple Bond Correlation) is the "Gold Standard" for this confirmation.

The Critical Proof: In the Target (Pyridone), the proton at δ 6.6 ppm (H3) will show a strong

3-bond correlation to the Carbonyl Carbon (C2, ~160 ppm) and the Nitro-bearing Carbon

(C5).

The Isomer: The proton distributions would show correlations to the Bromine-bearing carbon,

which has a distinct shift (~140 ppm) compared to the Carbonyl.
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Experimental Protocol
To ensure reproducibility and minimize tautomeric broadening, follow this strict protocol.

Materials
Solvent: DMSO-d6 (99.9% D) + 0.03% TMS (v/v).[1] Note: Do not use CDCl3; solubility is

poor and aggregation broadens peaks.

Tube: 5mm High-Precision NMR Tube (Wilmad 528-PP or equivalent).

Concentration: 10-15 mg sample in 0.6 mL solvent.

Step-by-Step Workflow
Sample Preparation:

Dissolve 15 mg of the yellow solid in 0.6 mL DMSO-d6.

Vortex for 30 seconds to ensure complete dissolution (aggregates cause line broadening).

Allow the sample to equilibrate to probe temperature (298 K) for 5 minutes.

Acquisition Parameters (Standard 400 MHz):

1H NMR: Pulse angle 30°, Relaxation delay (D1) = 2.0s, Scans (NS) = 16.

13C {1H} NMR: D1 = 2.0s, Scans = 512 (Nitrated carbons have long T1 relaxation times;

ensure sufficient D1).

gHMBC: Optimized for long-range coupling (J = 8 Hz).[1]

Data Processing:

Reference DMSO residual peak to 2.50 ppm (1H) and 39.5 ppm (13C).

Apply exponential multiplication (LB = 0.3 Hz) for 1H to resolve couplings.

Structural Confirmation Logic (Decision Tree)
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Use this workflow to interpret your data.

Crude Product Isolated

Run 1H NMR (DMSO-d6)

Is there a broad singlet > 12 ppm?

Likely Pyridone Tautomer

Yes

Likely Hydroxy-Pyridine

No

Check Aromatic Region:
Two Doublets?

Target Confirmed:
6-Bromo-5-nitro-2-pyridone
(H3 ~6.6ppm, H4 ~8.3ppm)

Yes, J~9.5Hz

Isomer Suspected:
Check HMBC

No / Complex
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Figure 2: Logic flow for rapid structural validation.

Representative Spectral Data
The following data represents the Target Compound (6-Bromo-5-nitro-2-pyridone) in DMSO-d6.

1H NMR (400 MHz, DMSO-d6, δ ppm)
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Shift (δ) Multiplicity Integration Coupling (Hz) Assignment

12.85 br s 1H - NH (Lactam)

8.32 d 1H J = 9.6 H-4 (adj to NO2)

6.65 d 1H J = 9.6 H-3 (adj to C=O)

13C NMR (100 MHz, DMSO-d6, δ ppm)
Shift (δ) Type Assignment Notes

160.5 Cq C=O (C2)
Characteristic of

Pyridone

142.1 CH C-4 Deshielded by NO2

135.8 Cq C-NO2 (C5) Weak intensity

128.4 Cq C-Br (C6)

115.2 CH C-3
Shielded by C=O

resonance

Conclusion
To confirm the structure of 2-Bromo-6-hydroxy-3-nitropyridine:

Acknowledge Tautomerism: Expect the 6-Bromo-5-nitro-2-pyridone species in DMSO.[1]

Verify the Doublets: Look for the distinct shielding pattern of the pyridone ring—one proton

upfield (~6.6 ppm) and one strongly downfield (~8.3 ppm).

Validate with HMBC: If distinguishing from the 3-hydroxy isomer, use HMBC to correlate the

upfield proton to the carbonyl carbon.

This protocol ensures 99% confidence in structural assignment before proceeding to expensive

biological assays or scale-up.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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